Cas no 2034373-91-4 (N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)tetrahydro-2H-pyran-4-carboxamide)

• Product Name: N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)tetrahydro-2H-pyran-4-carboxamide
• CAS No: 2034373-91-4
• MF: C₁₅H₂₃N₃O₃
• MW: 293.36142373085
• CID: 5802813
• PubChem ID: 121017004
• Update Time: 2025-06-03

N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)tetrahydro-2H-pyran-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-[(oxan-2-yl)methyl]-1H-pyrazol-4-yl}oxane-4-carboxamide
• 2034373-91-4
• F6448-0312
• AKOS026688391
• N-[1-(oxan-2-ylmethyl)pyrazol-4-yl]oxane-4-carboxamide
• N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)tetrahydro-2H-pyran-4-carboxamide

• Inchi： 1S/C15H23N3O3/c19-15(12-4-7-20-8-5-12)17-13-9-16-18(10-13)11-14-3-1-2-6-21-14/h9-10,12,14H,1-8,11H2,(H,17,19)
• InChI Key： JLMBBNOESFSKFV-UHFFFAOYSA-N
• SMILES： O1CCCCC1CN1C=C(C=N1)NC(C1CCOCC1)=O

Computed Properties

• Exact Mass: 293.17394160g/mol
• Monoisotopic Mass: 293.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 65.4Ų

Additional information on N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)tetrahydro-2H-pyran-4-carboxamide

N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)tetrahydro-2H-pyran-4-carboxamide (CAS No. 2034373-91-4): An Overview of a Promising Compound in Medicinal Chemistry

N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)tetrahydro-2H-pyran-4-carboxamide (CAS No. 2034373-91-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its complex heterocyclic framework, has shown promising activity in various biological assays, making it a subject of extensive research and development.

The molecular structure of N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)tetrahydro-2H-pyran-4-carboxamide is composed of a tetrahydro pyran ring and a pyrazole ring, both of which are functionalized with specific substituents. The presence of these heterocyclic rings imparts unique chemical and biological properties to the molecule, contributing to its potential as a therapeutic agent.

Recent studies have highlighted the importance of N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)tetrahydro-2H-pyran-4-carboxamide in the context of drug discovery. One notable application is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

In addition to its enzymatic inhibition properties, N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)tetrahydro-2H-pyran-4-carboxamide has also shown promise in modulating other biological processes. Studies have indicated that it can interact with G protein-coupled receptors (GPCRs), which are crucial for signal transduction in cells. This interaction suggests potential applications in treating neurological disorders and other conditions mediated by GPCR signaling.

The pharmacokinetic properties of N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)tetrahydro-2H-pyran-4-carboxamide have been extensively evaluated. Preclinical studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles, indicating that this compound has good bioavailability and stability. These properties are essential for ensuring that the compound can effectively reach its intended biological targets and exert its therapeutic effects.

To further validate the therapeutic potential of N-(1-((tetrahydro-2H-pyran-2-y)methyl)-1H-pyrazol-)tetrahydro--pyran--carboxamide, several clinical trials are currently underway. These trials aim to assess the safety and efficacy of the compound in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported.

The structural complexity and functional versatility of N-(1-((tetrahydro-pyr---pyr--methyl)-H-pyr--yl))< strong> tetrahydro- strong >< strong > 2 strong > H - pyr strong > - 4 - carboxamide strong > make it an attractive candidate for further development in drug discovery pipelines. Its ability to target multiple biological pathways and its favorable pharmacokinetic profile position it as a promising lead compound for the treatment of various diseases.

In conclusion, N-(1- strong > ((< strong > tetrahydro - 2 H - pyr - 2 - yl ) methyl ) - 1 H - pyr - 4 - yl ) tetrahydro - 2 H - pyr - 4 - carboxamide strong > (CAS No. 2034373 - 91 - 4 ) represents a significant advancement in medicinal chemistry. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, potentially leading to new treatments for a range of medical conditions.